Methyl 3-hydroxy-5-isopropoxybenzoate
Overview
Description
Methyl 3-hydroxy-5-isopropoxybenzoate is a chemical compound with the molecular formula C11H14O4 . It contains a total of 29 bonds, including 15 non-H bonds, 7 multiple bonds, 4 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aromatic ester, 1 aromatic hydroxyl, and 1 ether .
Molecular Structure Analysis
The molecular structure of this compound includes a six-membered aromatic ring, an ester group, an aromatic hydroxyl group, and an ether group . The InChI code for this compound is1S/C11H14O4/c1-7(2)15-10-5-8(11(13)14-3)4-9(12)6-10/h4-7,12H,1-3H3
. Physical and Chemical Properties Analysis
This compound has a molecular weight of 210.23 g/mol. It is a solid at room temperature .Scientific Research Applications
Compound Synthesis and Properties
Methyl 3-hydroxy-5-isopropoxybenzoate is a compound that can be derived or synthesized as a part of various chemical studies. For example, it can be involved in the study of neolignans, a type of natural product, as seen in the research on Caryodaphnopsis baviensis. This plant-derived compound was studied for its structure and synthesis process (Anh et al., 1997). Additionally, compounds with similar structures have been explored for their potential biomedical applications, particularly in the regulation of inflammatory diseases, as indicated by docking studies (Ryzhkova et al., 2020).
Biochemical Studies
In biochemical research, compounds like this compound are often synthesized and evaluated for their potential as inhibitors or activators in enzymatic reactions. For instance, a series of related compounds were synthesized and evaluated as inhibitors of rat liver catechol O-methyltransferase (Borchardt et al., 1982). These studies contribute to understanding the interactions of such compounds with biological systems and their potential therapeutic applications.
Material Science and Analytical Chemistry
In the field of material science and analytical chemistry, derivatives of this compound are studied for their properties and applications. For instance, the electrochemical properties of related compounds have been investigated, providing insights into their potential uses in material science and electrochemistry (Moghaddam et al., 2006).
Antioxidant and Antimicrobial Studies
Some derivatives of this compound have been evaluated for their antioxidant and antimicrobial properties. For example, the compound methyl 4-hydroxybenzoate, also known as methyl paraben, has been studied for its intermolecular interactions and potential pharmaceutical activities (Sharfalddin et al., 2020).
Neuroprotective Effects
Research has also been conducted on related compounds for their potential neuroprotective effects. A study on methyl 3,4-dihydroxybenzoate explored its ability to mitigate oxidative stress and inhibit apoptosis in neuroblastoma cells, suggesting its potential in neuroprotective applications (Cai et al., 2016).
Safety and Hazards
The safety information available indicates that Methyl 3-hydroxy-5-isopropoxybenzoate may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) .
Relevant Papers Unfortunately, the search results do not provide any specific papers related to this compound .
Properties
IUPAC Name |
methyl 3-hydroxy-5-propan-2-yloxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4/c1-7(2)15-10-5-8(11(13)14-3)4-9(12)6-10/h4-7,12H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEBIRCCWRNLVFD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CC(=C1)O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40630264 | |
Record name | Methyl 3-hydroxy-5-[(propan-2-yl)oxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40630264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
480465-09-6 | |
Record name | Methyl 3-hydroxy-5-[(propan-2-yl)oxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40630264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.